Cas no 54267-10-6 (Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexadecyl)oxy]-, (11b)-)

• Product Name: Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexadecyl)oxy]-, (11b)-
• CAS No: 54267-10-6
• MF: C₃₇H₅₈O₆
• MW: 598.852832317352
• CID: 375396
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexadecyl)oxy]-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexadecyl)oxy]-, (11b)-
• 11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-palmitate
• (11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl hexadecanoate
• 11β,17-Dihydroxy-21-(hexadecanoyloxy)pregna-1,4-diene-3,20-dione
• 11β,17-Dihydroxy-21-[(1-oxohexadecyl)oxy]pregna-1,4-diene-3,20-dione
• 21-Hexadecanoylprednisolone
• Palmitoyl Prednisolone
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-21-[(1-oxohexadecyl)oxy]-, (11β)-

• Inchi： 1S/C37H58O6/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-33(41)43-26-32(40)37(42)23-21-30-29-19-18-27-24-28(38)20-22-35(27,2)34(29)31(39)25-36(30,37)3/h20,22,24,29-31,34,39,42H,4-19,21,23,25-26H2,1-3H3/t29-,30-,31-,34+,35-,36-,37-/m0/s1
• InChI Key： YNVPFGZVMSQKIC-CUUJIVLRSA-N
• SMILES： C1(=O)C=C2[C@](C)(C=C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)[C@@](O)(C(=O)COC(=O)CCCCCCCCCCCCCCC)CC3)CC2

Computed Properties

• Exact Mass: 598.42354
• Monoisotopic Mass: 598.42334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.11
• Boiling Point: 707.2°Cat760mmHg
• Flash Point: 211°C
• Refractive Index: 1.544
• PSA: 100.9